Cas no 890652-02-5 (5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde)

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde structure
890652-02-5 structure
Product name:5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
CAS No:890652-02-5
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD02855988
CID:842286
PubChem ID:1149978

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
    • 5-methyl-1-propylpyrazole-4-carbaldehyde
    • 5-Methyl-1-propyl-1H-pyrazole-4-carboxaldehyde (ACI)
    • MFCD02855988
    • CS-0067978
    • ALBB-028890
    • 5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • 890652-02-5
    • DB-028136
    • ZB1458
    • Z826536304
    • SCHEMBL4919420
    • DTXSID20360759
    • BBL040019
    • STK349734
    • EN300-155210
    • 1H-pyrazole-4-carboxaldehyde, 5-methyl-1-propyl-
    • AKOS000310514
    • D97475
    • PS-4015
    • J-517741
    • MDL: MFCD02855988
    • Inchi: 1S/C8H12N2O/c1-3-4-10-7(2)8(6-11)5-9-10/h5-6H,3-4H2,1-2H3
    • InChI Key: AUAXPAUSORRXAT-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C)N(CCC)N=C1

Computed Properties

  • Exact Mass: 152.09500
  • Monoisotopic Mass: 152.094963011 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 152.19
  • Surface Charge: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 258.3±20.0℃ (760 Torr)
  • Flash Point: 110.0±21.8℃
  • Refractive Index: 1.529
  • PSA: 34.89000
  • LogP: 1.41400

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-155210-5.0g
5-methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5 95%
5g
$108.0 2023-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M51820-250mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5 95%
250mg
¥84.0 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1138618-100mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5 98%
100mg
¥52.00 2024-04-26
Apollo Scientific
OR18119-10g
5-Methyl-1-propyl-1H-pyrazole-4-carboxaldehyde
890652-02-5
10g
£181.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M51820-5g
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5 95%
5g
¥961.0 2024-07-19
Chemenu
CM189066-250mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5 95+%
250mg
$217 2021-08-05
Chemenu
CM189066-100mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5 95+%
100mg
$107 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M51820-100mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5
100mg
¥126.0 2021-09-04
Fluorochem
223699-10g
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5 95%
10g
£276.00 2022-02-28
Chemenu
CM189066-1g
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
890652-02-5 95%+
1g
$65 2023-02-01

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Phosphorus trichloride ;  10 min, 0 - 30 °C
1.2 Solvents: Dimethylformamide ;  0.3 h, 20 - 40 °C; 2 h, 60 °C
1.3 Reagents: Water ;  0 - 10 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ;  0 °C
Reference
Vilsmeier-Haack formylation of N-alkyl-3-methyl- and N-alkyl-5-methylpyrazoles
Antanosyan, S. K., Hayastani Kimiakan Handes, 2006, 59(2), 99-103

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Raw materials

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Preparation Products

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Amadis Chemical Company Limited
(CAS:890652-02-5)5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
A26195
Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):288.0/448.0